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Compound of Interest

Compound Name: Anhalamine

Cat. No.: B1203834 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the extraction of total alkaloids from

the peyote cactus (Lophophora williamsii) and a subsequent purification procedure to isolate

the phenolic alkaloid fraction, which includes Anhalamine.

Introduction
Lophophora williamsii, commonly known as peyote, is a small, spineless cactus containing a

wide spectrum of phenethylamine and isoquinoline alkaloids.[1][2] The principal and most

studied of these is mescaline, a potent psychedelic.[3] However, the cactus contains over 15

other alkaloids, including the tetrahydroisoquinoline Anhalamine.[2] These minor alkaloids are

of significant interest to researchers for their potential pharmacological activities and their role

in the overall effects of peyote.

Anhalamine is a phenolic alkaloid, a chemical characteristic that is key to its separation from

non-phenolic alkaloids like mescaline. This protocol details a classic acid-base extraction

method to isolate a total alkaloid fraction from dried plant material, followed by a liquid-liquid

partitioning procedure to separate the phenolic alkaloids.

Peyote Alkaloid Profile
The alkaloid content in peyote can vary based on the plant's age, origin, and preparation. The

major alkaloids and their approximate concentrations in dried plant material are summarized
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below.

Alkaloid Chemical Class

Typical
Concentration (%
of Dried Plant
Weight)

Reference

Mescaline Phenethylamine 0.5% - 6.0% [4][5]

Anhalonidine Tetrahydroisoquinoline ~5% [4]

Pellotine Tetrahydroisoquinoline ~0.74% [4]

Anhalamine
Phenolic

Tetrahydroisoquinoline
~0.1% [4]

Anhalonine Tetrahydroisoquinoline ~3% [4]

Lophophorine Tetrahydroisoquinoline ~0.5% [4]

Hordenine Phenethylamine ~0.004% [4]

Note: Yields can be highly variable. The total alkaloid content of dried peyote is approximately

2-8%.[6]

Experimental Protocols
This procedure is divided into two main parts: the initial extraction of the total alkaloid mixture

and the subsequent separation of the phenolic alkaloid fraction containing Anhalamine.

This protocol is based on standard acid-base extraction principles for isolating alkaloids from

plant matter.[7][8][9] Alkaloids exist as salts in the acidic aqueous phase and as free bases in

the organic phase when the solution is made alkaline.

Materials and Reagents:

Dried and finely ground peyote buttons

Methanol or Ethanol
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Chloroform (CHCl₃)

0.5 N Hydrochloric Acid (HCl)

0.5 N Sodium Hydroxide (NaOH)

Sodium Carbonate (Na₂CO₃), solid

Anhydrous Sodium Sulfate (Na₂SO₄)

Separatory funnel, beakers, filtration apparatus

Rotary evaporator

Procedure:

Maceration and Extraction:

Place 100 g of dried, powdered peyote material into a large beaker.

Add 500 mL of methanol (or ethanol) and a small amount of ammonium hydroxide to

create a basic environment, which aids in leaching the alkaloids.[10]

Heat the mixture gently on a steam bath or heating mantle for several hours with

occasional stirring. Do not boil.

Filter the mixture to separate the plant material from the solvent extract. Retain the liquid

filtrate.

Repeat the extraction process on the plant residue two more times with fresh solvent to

ensure complete extraction.

Combine all liquid filtrates.

Solvent Evaporation:

Evaporate the combined methanolic extracts to dryness using a rotary evaporator. This

yields a crude resinous extract containing the total alkaloids.[10]
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Acid-Base Partitioning:

Dissolve the dried residue in a mixture of 200 mL of chloroform and 200 mL of 0.5 N HCl.

[10]

Transfer the mixture to a separatory funnel and shake vigorously. Allow the layers to

separate. The protonated alkaloid salts will move into the upper aqueous acid layer.

Drain the lower chloroform layer (which contains neutral plant compounds) and discard it.

[10]

Wash the remaining aqueous layer with an additional 50 mL of chloroform to remove any

residual impurities. Discard the chloroform wash.

Liberation of Free-Base Alkaloids:

Combine the acidic aqueous fractions.[10]

Slowly add solid sodium carbonate (Na₂CO₃) to the aqueous solution while stirring until

the pH reaches approximately 8-9.[10] This deprotonates the alkaloid salts, converting

them into their free-base form.

The solution will become cloudy as the free-base alkaloids precipitate.

Final Organic Extraction:

Transfer the basified aqueous solution back to the separatory funnel.

Extract the solution four times with 50 mL portions of chloroform.[10] The free-base

alkaloids are soluble in chloroform and will move into the organic layer.

Combine all chloroform extracts. This solution now contains the total free-base alkaloids

(both phenolic and non-phenolic).

This step leverages the acidic nature of the phenolic hydroxyl group on Anhalamine. In a

strongly basic solution (NaOH), this group is deprotonated, forming a water-soluble phenoxide

salt, which separates it from non-phenolic alkaloids.[10]
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Procedure:

Phenolic Separation:

Take the combined chloroform extract from Protocol 1 (Step 5) and place it in a clean

separatory funnel.

Add 100 mL of 0.5 N Sodium Hydroxide (NaOH) solution.[10]

Shake the funnel vigorously. The phenolic alkaloids (like Anhalamine) will react with the

NaOH to form salts and dissolve in the upper aqueous NaOH layer. The non-phenolic

alkaloids (like mescaline) will remain as free bases in the lower chloroform layer.

Carefully drain and collect the lower chloroform layer. This is the Non-Phenolic Fraction.

Drain and collect the upper basic aqueous layer. This is the Phenolic Fraction, which

contains Anhalamine.[10]

Recovery of Phenolic Alkaloids:

Take the collected Phenolic Fraction (the NaOH solution).

Carefully acidify the solution with HCl to neutralize the excess NaOH.

Adjust the pH to ~8 using solid sodium carbonate (Na₂CO₃).[10] This converts the

phenolic alkaloid salts back to their free-base form.

Extract the solution again with several portions of chloroform to recover the free-base

phenolic alkaloids.

Final Purification and Isolation:

Combine the chloroform extracts from the previous step.

Dry the solution over anhydrous sodium sulfate and filter.

Evaporate the chloroform to yield the purified phenolic alkaloid fraction.
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Further purification of Anhalamine from other co-extracted phenolic alkaloids can be

achieved using chromatographic techniques such as Thin-Layer Chromatography (TLC) or

High-Performance Liquid Chromatography (HPLC).[1][6][11]

Visualizations and Workflows
The following diagrams illustrate the logical flow of the extraction and purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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